N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide

• IUPAC Name: N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C20H16FN3OS/c21-16-8-4-5-14(11-16)9-10-22-19(25)18-13-26-20-23-17(12-24(18)20)15-6-2-1-3-7-15/h1-8,11-13H,9-10H2,(H,22,25)
• InChI Key: QMRHAHDMVQZZTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C(=CSC3=N2)C(=O)NCCC4=CC(=CC=C4)F
• Molecular Formula: C20H16FN3OS
• Molecular Weight: 365.4 g/mol

Description

N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide, also known as FIT-039, is a small molecule drug that has been the subject of scientific research due to its potential as a therapeutic agent. FIT-039 belongs to the class of imidazothiazole compounds, which have been shown to have various biological activities.

Mechanism of Action

The mechanism of action of N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide is not fully understood. However, it has been suggested that N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide may act by inhibiting the activity of host factors that are required for viral replication. For example, N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide has been shown to inhibit the activity of cyclophilin A, which is a host factor that is required for the replication of several viruses.
Biochemical and Physiological Effects:
N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide has been shown to have various biochemical and physiological effects. For example, N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a key role in the immune response. N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide is its broad-spectrum antiviral activity. N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide has been shown to inhibit the replication of several viruses, which makes it a promising candidate for the development of broad-spectrum antiviral drugs. However, one of the limitations of N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide is its low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide. One direction is the development of more potent and selective analogs of N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide. Another direction is the evaluation of N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide in animal models of viral infections to determine its efficacy and safety. Additionally, the potential of N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide in the treatment of other disease conditions, such as cancer and neurodegenerative diseases, could be explored.

Synthesis Methods

The synthesis of N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide has been reported in several studies. One of the most common methods involves the condensation of 2-(3-fluorophenyl)ethylamine with 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylic acid in the presence of a coupling agent such as N-ethyl-N'-dimethylaminopropyl carbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Scientific Research Applications

N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide has been studied for its potential as a therapeutic agent in various disease conditions. One of the most promising applications of N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide is in the treatment of viral infections. Studies have shown that N-[2-(3-fluorophenyl)ethyl]-6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxamide can inhibit the replication of several viruses, including dengue virus, Zika virus, and chikungunya virus.